Cas no 1797844-17-7 (N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide)

• Product Name: N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide
• CAS No: 1797844-17-7
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 5405643
• Update Time: 2025-06-09

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-2-phenoxypropanamide
• N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide

• Inchi： 1S/C20H23N5O2/c1-15(27-17-5-3-2-4-6-17)20(26)24-14-16-7-11-25(12-8-16)19-18(13-21)22-9-10-23-19/h2-6,9-10,15-16H,7-8,11-12,14H2,1H3,(H,24,26)
• InChI Key： DYMZURAMRCETHO-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CN=C2C#N)CC1)(=O)C(OC1=CC=CC=C1)C

Additional information on N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide

Comprehensive Overview of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide (CAS No. 1797844-17-7)

In the rapidly evolving field of pharmaceutical and chemical research, N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide (CAS No. 1797844-17-7) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine and pyrazine backbone, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a cyanopyrazine moiety with a phenoxypropanamide group, offering a versatile scaffold for further modifications.

The compound's CAS number 1797844-17-7 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide, highlights the integration of a piperidin-4-ylmethyl group with a 3-cyanopyrazine ring, a combination that has sparked curiosity in medicinal chemistry circles. Recent studies suggest that such hybrid structures may exhibit enhanced bioavailability and target specificity, addressing key challenges in modern therapeutics.

One of the most searched questions in scientific forums revolves around the synthetic pathways for N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide. Current literature describes multi-step organic synthesis involving amide coupling and nucleophilic substitution reactions, with yields optimized through advanced catalytic techniques. The compound's solubility and stability under physiological conditions are also hot topics, as these properties directly influence its applicability in preclinical models.

From a commercial perspective, CAS 1797844-17-7 is gaining traction in the fine chemicals market, with suppliers emphasizing its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). The demand for such specialized intermediates is driven by the pharmaceutical industry's focus on small-molecule inhibitors and kinase modulators, where this compound's framework shows promise. Analytical data, including HPLC and NMR spectra, are routinely provided to ensure batch-to-batch consistency, a critical factor for research reproducibility.

Environmental and safety considerations for N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide are frequently addressed in regulatory documentation. While not classified as hazardous under current standards, proper handling protocols are recommended due to its powdered form and potential for dust formation. Storage typically requires controlled environments to maintain stability, with desiccants and inert atmospheres being common precautions.

Innovative applications of this compound are being explored in computational drug design, where its molecular features are modeled for structure-activity relationship (SAR) studies. The cyanopyrazine component, in particular, is being investigated for its electronic properties and potential interactions with biological targets. Such in silico approaches complement wet-lab experiments, accelerating the identification of lead compounds in areas like oncology and neurological disorders.

As the scientific community continues to investigate CAS 1797844-17-7, its role in addressing drug resistance mechanisms has become a focal point. Preliminary data suggest that derivatives of this scaffold may overcome certain efflux pump-mediated resistance pathways, a significant hurdle in antimicrobial and anticancer therapies. This aligns with broader industry efforts to develop next-generation therapeutics with improved efficacy profiles.

The intellectual property landscape surrounding N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide reveals active patent filings across major jurisdictions, particularly for its use in combination therapies. This legal framework ensures protection for novel formulations while encouraging further research into its mechanism of action. Academic institutions and pharmaceutical companies alike are contributing to this growing body of knowledge through peer-reviewed publications and conference presentations.

Quality control measures for 1797844-17-7 typically involve stringent spectroscopic characterization, including mass spectrometry and infrared spectroscopy, to verify molecular integrity. These analytical techniques are crucial for establishing structure-property relationships that guide subsequent derivatization efforts. The compound's chiral center adds another layer of complexity, prompting investigations into enantiomer-specific biological activities through advanced chromatographic separation methods.

Looking ahead, the trajectory of research on N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-phenoxypropanamide points toward expanded structure-optimization studies and in vivo validation. With the pharmaceutical industry's increasing emphasis on personalized medicine, this compound's modular architecture positions it as a valuable building block for tailored therapeutic solutions. Ongoing investigations into its pharmacokinetic parameters and metabolic stability will further define its translational potential in clinical development pipelines.